Cas no 57374-55-7 ((4-aminophenyl) Benzenesulfonate)

• Product Name: (4-aminophenyl) Benzenesulfonate
• CAS No: 57374-55-7
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 946914
• PubChem ID: 262263
• Update Time: 2025-04-19

(4-aminophenyl) Benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (4-aminophenyl) Benzenesulfonate
• 4-Amino-1-benzolsulfonyloxy-benzol
• 4-aminophenyl benzenesulfonate
• 4-Aminophenyl-benzolsulfonat
• 4-phenylsulphonyloxyaniline
• AC1Q6XZH
• AR-1G0965
• benzenesulfonic acid-(4-amino-phenyl ester)
• Benzolsulfonsaeure-(4-amino-phenylester)
• Benzolsulfonsaeure-< 4-amino-phenylester>
• CTK5A6754
• NCIOpen2_005992
• NSC95715
• SCHEMBL1459166
• DTXSID20294287
• NSC-95715
• 57374-55-7

• Inchi： 1S/C12H11NO3S/c13-10-6-8-11(9-7-10)16-17(14,15)12-4-2-1-3-5-12/h1-9H,13H2
• InChI Key： JSSSSGRNRZNMKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 249.04603
• Monoisotopic Mass: 249.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 448°C at 760 mmHg
• Flash Point: 224.8°C
• Refractive Index: 1.626
• PSA: 69.39
• LogP: 3.69850